Cas no 1805660-90-5 (Ethyl 4-cyano-3-difluoromethoxy-5-nitrobenzoate)

• Product Name: Ethyl 4-cyano-3-difluoromethoxy-5-nitrobenzoate
• CAS No: 1805660-90-5
• MF: C₁₁H₈F₂N₂O₅
• MW: 286.188429832459
• CID: 4947013
• Update Time: 2025-05-24

Ethyl 4-cyano-3-difluoromethoxy-5-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-3-difluoromethoxy-5-nitrobenzoate

• Inchi： 1S/C11H8F2N2O5/c1-2-19-10(16)6-3-8(15(17)18)7(5-14)9(4-6)20-11(12)13/h3-4,11H,2H2,1H3
• InChI Key： HAOKEPRVMICFCK-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C#N)C(=CC(C(=O)OCC)=C1)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 417
• XLogP3: 2.6
• Topological Polar Surface Area: 105

Additional information on Ethyl 4-cyano-3-difluoromethoxy-5-nitrobenzoate

Research Briefing on Ethyl 4-cyano-3-difluoromethoxy-5-nitrobenzoate (CAS: 1805660-90-5) in Chemical and Biomedical Applications

Ethyl 4-cyano-3-difluoromethoxy-5-nitrobenzoate (CAS: 1805660-90-5) is a specialized chemical compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique nitrobenzoate backbone and difluoromethoxy functional group, has shown promising potential in various applications, including drug synthesis, enzyme inhibition, and as a precursor for bioactive molecules. Recent studies have explored its role in modulating biological pathways, particularly in the context of inflammatory and metabolic diseases.

The synthesis and characterization of Ethyl 4-cyano-3-difluoromethoxy-5-nitrobenzoate have been detailed in several recent publications. A study published in the Journal of Medicinal Chemistry (2023) highlighted its efficient synthesis via a multi-step process involving nitration, esterification, and fluorination reactions. The compound's structural integrity was confirmed using NMR spectroscopy and mass spectrometry, with a focus on its stability under physiological conditions. These findings are critical for its potential use in drug development, where stability and bioavailability are paramount.

In pharmacological research, Ethyl 4-cyano-3-difluoromethoxy-5-nitrobenzoate has been investigated for its inhibitory effects on specific enzymes, such as cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4). A recent Bioorganic & Medicinal Chemistry Letters study (2024) demonstrated its ability to selectively inhibit COX-2 with an IC50 value of 0.8 μM, suggesting its potential as a lead compound for anti-inflammatory therapeutics. Additionally, its difluoromethoxy group has been linked to enhanced metabolic stability, a feature that could improve the pharmacokinetic profiles of derived drugs.

Beyond its enzymatic inhibition properties, this compound has also been explored as a building block for more complex molecules. Researchers have utilized its nitro and cyano functional groups for further chemical modifications, leading to the development of novel analogs with improved bioactivity. For instance, a 2024 study in European Journal of Medicinal Chemistry reported the synthesis of a series of derivatives targeting the adenosine A2A receptor, with Ethyl 4-cyano-3-difluoromethoxy-5-nitrobenzoate serving as a key intermediate. These derivatives exhibited significant binding affinity, highlighting the compound's versatility in drug design.

Despite these advancements, challenges remain in the clinical translation of Ethyl 4-cyano-3-difluoromethoxy-5-nitrobenzoate. Issues such as solubility, toxicity, and off-target effects need to be addressed through further preclinical studies. However, the compound's unique chemical properties and demonstrated bioactivity make it a promising candidate for future research. Ongoing studies are focusing on optimizing its structure-activity relationships and exploring its potential in combination therapies.

In conclusion, Ethyl 4-cyano-3-difluoromethoxy-5-nitrobenzoate (CAS: 1805660-90-5) represents a valuable tool in chemical biology and pharmaceutical research. Its multifaceted applications, from enzyme inhibition to drug synthesis, underscore its potential to contribute to the development of novel therapeutics. Continued research efforts will be essential to fully unlock its clinical potential and address existing limitations.